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Compound of Interest

Compound Name: M50054

Cat. No.: B1662973 Get Quote

Essential Safety and Handling Guide for M50054
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

M50054, a potent apoptosis inhibitor. Adherence to these procedural guidelines is critical to

ensure a safe laboratory environment and minimize exposure risk. M50054 has been identified

as 2,2'-methylenebis (1,3-cyclohexanedione) and is used in research investigating anti-Fas-

antibody-induced hepatitis and chemotherapy-induced alopecia.[1][2]

Personal Protective Equipment (PPE)
When handling M50054, a comprehensive barrier is necessary to protect against potential

hazards which may include respiratory, skin, and eye irritation.[3] The following personal

protective equipment is required:

Respiratory Protection: A NIOSH-approved dust respirator or a self-contained breathing

apparatus should be used to prevent inhalation of the product.[3] For situations with potential

for airborne particles, a fit-tested N95 respirator is recommended.[4]

Eye and Face Protection: Splash goggles are required.[3] For added protection against

splashes, a full-face shield should be worn.[4][5]

Skin Protection:
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Gloves: Two pairs of chemotherapy-rated, powder-free gloves are mandatory.[4][5][6] The

inner glove should be worn under the cuff of the gown, and the outer glove should

completely cover the cuff.[4] Gloves should be changed immediately if contaminated, torn,

or punctured, and at least every hour during handling procedures.[7]

Gown: A disposable, non-permeable, solid-front gown with long sleeves and tight-fitting

cuffs is required.[7]

Full Suit and Boots: For extensive handling or in case of a large spill, a full suit and

chemical-resistant boots are necessary.[3]

Shoe Covers: Disposable shoe covers must be worn and removed before leaving the

handling area to prevent the spread of contamination.[4]

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of M50054 and

ensure the safety of laboratory personnel.

Engineering Controls: All handling of M50054 that may generate dust, fumes, or mists should

be conducted within a process enclosure, such as a chemical fume hood or a Class II Biosafety

Cabinet (BSC), to maintain airborne levels below exposure limits.[3][7][8]

Handling:

Avoid creating dust.

Keep the compound away from heat and sources of ignition.[3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Storage:

Store in a tightly closed container.[3]

Do not store at temperatures above 5°C (41°F).[3]

Store in a cool, dry place with adequate ventilation.[9]
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Disposal Plan
All waste materials that have come into contact with M50054 must be treated as hazardous

waste and disposed of according to federal, state, and local environmental regulations.[3]

Waste Segregation: Contaminated materials such as gloves, absorbent pads, and

disposable gowns should be placed in a designated, sealed plastic bag within the fume hood

or BSC before being transferred to a chemotherapy waste container.[7]

Sharps Disposal: Needles and syringes should not be recapped.[5] If a syringe contains any

residual M50054, it must be disposed of as hazardous chemical waste in a designated bulk

waste container, not in a standard sharps container.[5]

Container Management: Waste containers should be securely sealed when three-quarters

full to prevent spills and should be clearly labeled as hazardous waste.[10]

Emergency Procedures
In the event of exposure or a spill, immediate action is required to mitigate harm.

Exposure Response:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]

Eye Contact: Remove contact lenses if present and flush the eyes with water as a

precaution.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[3]

Seek Medical Attention: In all cases of exposure, seek immediate medical attention.

Spill Response:
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Small Spills: Use appropriate tools to carefully collect the spilled material and place it into a

convenient waste disposal container.[3]

Large Spills: Use a shovel to place the spilled material into a suitable waste disposal

container.[3]

Personal Precautions: When cleaning a spill, wear the full complement of recommended

PPE, including a dust respirator or self-contained breathing apparatus.[3]

Quantitative Safety Data
Parameter Value/Information Source

Storage Temperature Do not store above 5°C (41°F) [3]

Hazardous Decomposition

Oxides of carbon (CO, CO2),

nitrogen (NO, NO2), hydrogen

chloride (HCl)

[3]

Extinguishing Media

Small Fire: Carbon dioxide or

dry chemical extinguisher.

Large Fire: Water spray, fog, or

foam. Do not use a water jet.

[3]

Experimental Protocols Cited
M50054 has been shown to be a potent inhibitor of apoptosis. It inhibits Etoposide-induced

caspase-3 activation in U937 cells with an IC50 of 79 μg/mL.[1] It also inhibits soluble human

Fas ligand-induced cell death of human Fas-expressing WC8 cells in a dose-dependent

manner, with an IC50 of 67 μg/mL.[1]

M50054 Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/product/b1662973?utm_src=pdf-body
https://www.medchemexpress.com/m50054.html
https://www.medchemexpress.com/m50054.html
https://www.benchchem.com/product/b1662973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Emergency

Don Full PPE

Work in Fume Hood/BSC

Weighing and Dilution

Experimental Use

Segregate Contaminated Waste

Dispose in Labeled Hazardous Waste Containers

Doff PPE

Spill or Exposure Occurs

Follow Emergency Procedures

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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